Cas no 1579103-60-8 (2-bromo-8-chloro-imidazo[1,2-b]pyridazine-7-carboxamide)

• Product Name: 2-bromo-8-chloro-imidazo[1,2-b]pyridazine-7-carboxamide
• CAS No: 1579103-60-8
• MF: C₇H₄BrClN₄O
• MW: 275.489858627319
• CID: 5101752
• Update Time: 2026-03-03

2-bromo-8-chloro-imidazo[1,2-b]pyridazine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-b]pyridazine-7-carboxamide, 2-bromo-8-chloro-
• 2-bromo-8-chloro-imidazo[1,2-b]pyridazine-7-carboxamide

• Inchi： 1S/C7H4BrClN4O/c8-4-2-13-7(12-4)5(9)3(1-11-13)6(10)14/h1-2H,(H2,10,14)
• InChI Key： CMZWRHLKDIIFOW-UHFFFAOYSA-N
• SMILES： C12=NC(Br)=CN1N=CC(C(N)=O)=C2Cl

Additional information on 2-bromo-8-chloro-imidazo[1,2-b]pyridazine-7-carboxamide

Professional Introduction to Compound with CAS No. 1579103-60-8 and Product Name: 2-bromo-8-chloro-imidazo[1,2-b]pyridazine-7-carboxamide

The compound with the CAS number 1579103-60-8 and the product name 2-bromo-8-chloro-imidazo[1,2-b]pyridazine-7-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a fused imidazo[1,2-b]pyridazine core, has garnered considerable attention due to its unique structural and functional properties. The presence of both bromo and chloro substituents on the aromatic system introduces a high degree of reactivity, making it a valuable scaffold for further chemical modifications and drug discovery applications.

Recent research in medicinal chemistry has highlighted the importance of imidazo[1,2-b]pyridazine derivatives as potential candidates for various therapeutic targets. The 2-bromo-8-chloro-imidazo[1,2-b]pyridazine-7-carboxamide structure exhibits promising biological activity, particularly in the inhibition of kinases and other enzymes involved in cancer pathways. Its molecular framework allows for selective binding to target proteins, which is crucial for developing effective small-molecule inhibitors. The carboxamide functional group at the 7-position further enhances its solubility and bioavailability, making it an attractive candidate for preclinical and clinical studies.

In the context of current pharmaceutical research, the synthesis and characterization of this compound have been influenced by advancements in computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to rapidly identify and optimize lead compounds with desired pharmacokinetic properties. The bromo and chloro substituents play a pivotal role in modulating the electronic properties of the molecule, thereby influencing its interactions with biological targets. Such structural features are often exploited to enhance binding affinity and selectivity.

The imidazo[1,2-b]pyridazine core is a well-documented pharmacophore in drug discovery, known for its ability to engage with a variety of biological receptors and enzymes. Studies have demonstrated that derivatives of this scaffold exhibit anti-inflammatory, antiviral, and anticancer activities. The specific arrangement of nitrogen atoms in the ring system facilitates hydrogen bonding interactions with polar residues in protein targets, which is essential for high-affinity binding. Additionally, the presence of halogen atoms allows for further derivatization through cross-coupling reactions, enabling the creation of libraries of analogs with tailored biological profiles.

One of the most compelling aspects of 2-bromo-8-chloro-imidazo[1,2-b]pyridazine-7-carboxamide is its potential as a tool compound for mechanistic studies. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can elucidate the binding mode of this compound to its target proteins. Such structural insights are invaluable for understanding drug-receptor interactions at an atomic level. Furthermore, computational modeling has been instrumental in predicting binding affinities and optimizing lead compounds before experimental validation.

The development of novel therapeutic agents often involves iterative cycles of synthesis, purification, and biological testing. The carboxamide group in this compound not only contributes to its solubility but also serves as a handle for further functionalization. For instance, amide bond formation can be used to link this scaffold to other pharmacophores or to introduce additional moieties that enhance pharmacological activity. This flexibility makes it a versatile building block for medicinal chemists seeking to design next-generation drugs.

Recent publications have highlighted the use of imidazo[1,2-b]pyridazine derivatives in addressing unmet medical needs. For example, compounds bearing similar structural motifs have shown efficacy in preclinical models of solid tumors by inhibiting key signaling pathways involved in cancer progression. The bromo and chloro substituents are particularly noteworthy, as they have been shown to improve metabolic stability and oral bioavailability. These attributes are critical for translating preclinical findings into clinical success.

The synthesis of 2-bromo-8-chloro-imidazo[1,2-b]pyridazine-7-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the heterocyclic core efficiently. These techniques not only streamline the synthetic route but also minimize unwanted byproducts, ensuring that the final product is suitable for downstream applications.

In conclusion, 2-bromo-8-chloro-imidazo[1,2-b]pyridazine-7-carboxamide represents a promising candidate for further development in pharmaceutical research. Its unique structural features and biological potential make it an attractive scaffold for designing novel therapeutic agents. As our understanding of drug-target interactions continues to evolve, compounds like this will play a crucial role in addressing complex diseases through innovative chemical approaches.